2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide

• IUPAC Name: 2-methylsulfanyl-N-[(4-morpholin-4-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C19H22N2O2S/c1-24-18-5-3-2-4-17(18)19(22)20-14-15-6-8-16(9-7-15)21-10-12-23-13-11-21/h2-9H,10-14H2,1H3,(H,20,22)
• InChI Key: VPZLSDLQZCTMAX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide, also known as MMBB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MMBB belongs to the class of benzamide derivatives and is known to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide is not yet fully understood. However, studies suggest that 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide may act by inhibiting certain enzymes or proteins involved in cellular processes, leading to the induction of cell death in cancer cells and neuroprotection in neurodegenerative diseases.
Biochemical and Physiological Effects:
2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anticancer, neuroprotective, and immunomodulatory properties, 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide has also been shown to have antioxidant and anti-inflammatory effects. These properties make 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide in lab experiments is its ability to selectively induce cell death in cancer cells while sparing normal cells. This makes it a potential candidate for the development of anticancer drugs with minimal side effects. However, the limitations of using 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide in lab experiments include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide. One potential direction is the development of 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide-based drugs for the treatment of cancer and neurodegenerative diseases. Another potential direction is the investigation of the immunomodulatory effects of 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide for the treatment of autoimmune diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide and its potential side effects.

Scientific Research Applications

2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide has been extensively studied for its potential therapeutic applications in various fields, including cancer research, neurology, and immunology. In cancer research, 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide has been shown to have anticancer properties by inducing cell death in cancer cells. In neurology, 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide has been studied for its potential to act as a neuroprotective agent against neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, 2-(methylthio)-N-[4-(4-morpholinyl)benzyl]benzamide has been shown to have immunomodulatory effects, making it a potential candidate for the treatment of autoimmune diseases.